Cas no 2229546-32-9 (3-(2-azidoethyl)-5-methoxypyridine)

• Product Name: 3-(2-azidoethyl)-5-methoxypyridine
• CAS No: 2229546-32-9
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 6448730
• PubChem ID: 151956508
• Update Time: 2025-05-23

3-(2-azidoethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-5-methoxypyridine
• 2229546-32-9
• EN300-1754308

• Inchi： 1S/C8H10N4O/c1-13-8-4-7(5-10-6-8)2-3-11-12-9/h4-6H,2-3H2,1H3
• InChI Key： TXTDPFSUQCVPJI-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=C1)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 178.08546096g/mol
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.5Ų

Additional information on 3-(2-azidoethyl)-5-methoxypyridine

3-(2-Azidoethyl)-5-methoxypyridine: A Comprehensive Overview

3-(2-Azidoethyl)-5-methoxypyridine, also known by its CAS number 2229546-32-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. The molecule consists of a pyridine ring substituted with a methoxy group at the 5-position and an azidoethyl group at the 3-position, making it a versatile building block for various chemical transformations.

The synthesis of 3-(2-azidoethyl)-5-methoxypyridine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-(2-azidoethyl)-5-methoxypyridine lies in its use as a precursor for bioactive molecules. The azide group is particularly valuable in click chemistry, where it can undergo rapid and specific cycloaddition reactions with alkyne-containing compounds to form stable triazole rings. This property has been exploited in the development of novel anti-cancer agents, where the compound serves as a scaffold for attaching functional groups that target specific cellular pathways.

Recent studies have highlighted the potential of 3-(2-azidoethyl)-5-methoxypyridine in the field of medicinal chemistry. For instance, researchers have utilized this compound to synthesize analogs that exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy group at the 5-position contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, 3-(2-azidoethyl)-5-methoxypyridine has found utility in materials science. The compound has been incorporated into polymer networks to create stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as light or temperature. These materials hold promise for applications in sensors, drug delivery systems, and adaptive optics.

The toxicological profile of 3-(2-azidoethyl)-5-methoxypyridine has also been a subject of recent investigations. Studies conducted using in vitro models have shown that the compound exhibits low cytotoxicity against normal human cells, which is a critical factor for its potential use in therapeutic applications. However, further research is required to fully understand its long-term effects and mechanisms of action at cellular and molecular levels.

In conclusion, 3-(2-azidoethyl)-5-methoxypyridine, with its unique chemical structure and versatile functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable tool in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in advancing scientific innovation.